3-Chloro-1h-indole-5-methanamine

• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol
• IUPAC Name: (3-chloro-1H-indol-5-yl)methanamine
• InChI: InChI=1S/C9H9ClN2/c10-8-5-12-9-2-1-6(4-11)3-7(8)9/h1-3,5,12H,4,11H2
• InChI Key: LFLCYSBORSDWEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CN)C(=CN2)Cl

Description

3-Chloro-1h-indole-5-methanamine is a useful research compound. Its molecular formula is C9H9ClN2 and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloro-5-(t-butoxycarbonylaminomethyl)-indole (2.62 g, 9.33 mmol) in CH2Cl2 (25 mL), cooled to 0° C. was added trifluoroacetic acid (10 mL). After 1 h the reaction was basified with aqueous NaOH (1 N) to pH=10, extracted with CH2Cl2 (3×) and then with CH2Cl2:MeOH (3:1). The combined organics were dried over MgSO4, filtered, and concentrated in vacuo. Purification of the resulting orange residue by flash chromatography (30×150 mm column; gradient elution with MeOH:CH2Cl2:CH2Cl2 saturated with NH3, 4:66:30 to 10:60:30 500 mL each) afforded the title compound as a yellow oil: